![molecular formula C8H8N2O3 B1453251 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid CAS No. 1086375-44-1](/img/structure/B1453251.png)
3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid
Overview
Description
3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid, also known as 3,4-DHP-2-COOH, is a heterocyclic compound that has been studied extensively in the scientific community due to its unique properties. It is a highly polar compound with a molecular weight of 180.2 g/mol and is composed of two nitrogen atoms, two oxygen atoms, and four carbon atoms. 3,4-DHP-2-COOH is an important intermediate in the synthesis of various pharmaceuticals, including anti-inflammatory drugs, antibiotics, and anti-cancer agents. Additionally, it has been studied for its potential applications in biochemistry, physiology, and pharmacology.
Scientific Research Applications
Synthesis and Functionalization
- Ethyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylate derivatives have been synthesized from 3-hydroxy-2-aminopyridine and ethyl 2,3-dibromopropanoate, showcasing the compound's potential in creating functionalized derivatives for various applications (Arrault et al., 2002).
- The compound has been used in the synthesis of imidazo[1,2-a]pyridine derivatives and ethyl pyrido[4,3-b][1,4] oxazine-2-carboxylate, demonstrating its versatility in creating diverse heterocyclic frameworks (Arrault et al., 2002).
Potential in Pharmaceutical Compounds
- The benzo[1,4]-oxazine ring system, closely related to 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine, is of considerable interest in the search for novel pharmaceutical compounds (Gim et al., 2007).
Novel Synthesis Methods
- Innovative synthesis methods have been developed for 3,4-dihydro-2H-benzo[1,4]oxazines, a class including 3,4-Dihydro-2H-benzo[1,4]oxazine-2-carboxylic acid, showing the ongoing research interest in enhancing the synthetic pathways of these compounds (詹淑婷, 2012).
One-Pot Synthesis Approaches
- A one-pot synthesis method has been developed for 3,4,4a,5,8,8a-Hexahydro-2H-pyrido[3,2-b][1,4]oxazine derivatives, illustrating the efficiency of such methods in producing these compounds (Kumar et al., 2011).
properties
IUPAC Name |
3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O3/c11-8(12)6-4-10-7-5(13-6)2-1-3-9-7/h1-3,6H,4H2,(H,9,10)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKEQICPGQJOSKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=C(N1)N=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601192385 | |
Record name | 3,4-Dihydro-2H-pyrido[3,2-b]-1,4-oxazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601192385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1086375-44-1 | |
Record name | 3,4-Dihydro-2H-pyrido[3,2-b]-1,4-oxazine-2-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1086375-44-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dihydro-2H-pyrido[3,2-b]-1,4-oxazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601192385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.